![molecular formula C16H19N3OS B2761762 N-(4-phenyl-1,3-thiazol-2-yl)-2-piperidinoacetamide CAS No. 66179-98-4](/img/structure/B2761762.png)
N-(4-phenyl-1,3-thiazol-2-yl)-2-piperidinoacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-(4-phenyl-1,3-thiazol-2-yl)-N’-phenylureas” is a series of derivatives synthesized from 2-amino-4-substituted phenylthiazoles and phenylisocyanates . These compounds have been characterized by IR, 1H NMR, and Mass spectral data .
Synthesis Analysis
The synthesis of a similar compound, “N-(4-(4-(methylsulfonyl)phenyl)-5-phenylthiazol-2-yl)benzenesulfonamide” was reported in a study . This compound was synthesized as part of a series of hybrid antimicrobials that combine thiazole and sulfonamide, groups with known antibacterial activity .Molecular Structure Analysis
The molecular formula of a related compound, “N-[(4-Phenyl-1,3-thiazol-2-yl) carbamothioyl]benzamide”, is C17H13N3OS2 . It has an average mass of 339.435 Da and a monoisotopic mass of 339.049988 Da .Scientific Research Applications
Synthesis and Biological Activities
The synthesis of N-substituted derivatives of compounds similar to N-(4-phenyl-1,3-thiazol-2-yl)-2-piperidinoacetamide has been a focus of research due to their potential biological activities. For instance, Khalid et al. (2016) synthesized N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide, which exhibited moderate to significant antibacterial activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016). Similarly, Darwish et al. (2014) aimed to synthesize new heterocyclic compounds incorporating a sulfamoyl moiety suitable for use as antimicrobial agents, revealing promising results against various bacterial and fungal strains (Darwish et al., 2014).
Antitumor Evaluation
The antitumor potential of similar compounds has also been evaluated. Hamama et al. (2013) investigated the synthesis and antitumor evaluation of certain new N-substituted-2-amino-1,3,4-thiadiazoles, some of which exhibited promising activities, highlighting the potential of these compounds in cancer treatment (Hamama et al., 2013).
Antimicrobial Activity
The antimicrobial activity of N-substituted acetamide derivatives of azinane-bearing 1,3,4-oxadiazole nucleus has been explored, demonstrating moderate to significant inhibitory effects against both Gram-negative and Gram-positive bacterial strains, suggesting their potential application in combating microbial resistance (Iqbal et al., 2017).
Novel Compounds and Clinical Candidates
Research has led to the discovery of clinical candidates like 2-(4-(2-((1 H-Benzo[ d]imidazol-2-yl)thio)ethyl)piperazin-1-yl)- N-(6-methyl-2,4-bis(methylthio)pyridin-3-yl)acetamide hydrochloride [K-604], a potent inhibitor with potential therapeutic applications in diseases involving ACAT-1 overexpression (Shibuya et al., 2018).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(4-phenyl-1,3-thiazol-2-yl)-2-piperidin-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3OS/c20-15(11-19-9-5-2-6-10-19)18-16-17-14(12-21-16)13-7-3-1-4-8-13/h1,3-4,7-8,12H,2,5-6,9-11H2,(H,17,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDVKKPPJQYQTPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC(=O)NC2=NC(=CS2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.